Cas no 201470-18-0 (2-bromo-1-(1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 201470-18-0
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• CID: 5965000
• PubChem ID: 19711332
• Update Time: 2024-03-01

2-bromo-1-(1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, α-(bromomethyl)-
• 2-bromo-1-(1,3-thiazol-5-yl)ethan-1-ol
• AWQIMFGXKJACBQ-UHFFFAOYSA-N
• DTXSID001298008
• alpha-(Bromomethyl)-5-thiazolemethanol
• alpha-Bromomethyl-5-thiazolemethanol
• 201470-18-0
• SCHEMBL8689766
• EN300-1912553

• Inchi： 1S/C5H6BrNOS/c6-1-4(8)5-2-7-3-9-5/h2-4,8H,1H2
• InChI Key： AWQIMFGXKJACBQ-UHFFFAOYSA-N
• SMILES： S1C(C(CBr)O)=CN=C1

Computed Properties

• Exact Mass: 206.93535g/mol
• Monoisotopic Mass: 206.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.787±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±27.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles